Cas no 13393-69-6 (Hydroperoxide, 1,1-dimethylhexyl)
13393-69-6 structure
Product Name:Hydroperoxide, 1,1-dimethylhexyl
CAS No:13393-69-6
MF:C8H18O2
MW:146.227323055267
CID:96726
PubChem ID:12809145
Update Time:2025-04-18
Hydroperoxide, 1,1-dimethylhexyl Chemical and Physical Properties
Names and Identifiers
-
- Hydroperoxide, 1,1-dimethylhexyl
- 1,1-Dimethylhexyl hydroperoxide
- 2-hydroperoxy-2-methylheptane
- DTXSID00510412
- 2-METHYLHEPTANE-2-PEROXOL
- 13393-69-6
- SCHEMBL3840215
-
- Inchi： 1S/C8H18O2/c1-4-5-6-7-8(2,3)10-9/h9H,4-7H2,1-3H3
- InChI Key： UVALTZBZKMZQMM-UHFFFAOYSA-N
- SMILES： O(C(C)(C)CCCCC)O
Computed Properties
- Exact Mass: 146.13074
- Monoisotopic Mass: 146.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 79.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
Hydroperoxide, 1,1-dimethylhexyl Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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